Cas no 335254-77-8 (N-(3-Nitro1,1'-biphenyl-4-yl)carbamic Acid tert-Butyl Ester)

• Product Name: N-(3-Nitro1,1'-biphenyl-4-yl)carbamic Acid tert-Butyl Ester
• CAS No: 335254-77-8
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 1059633
• PubChem ID: 57745588
• Update Time: 2025-04-20

N-(3-Nitro1,1'-biphenyl-4-yl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(3-Nitro[1,1'-biphenyl]-4-yl)carbamic Acid tert-Butyl Ester
• (3-nitro-biphenyl-4-yl)-carbamic acid tert.-butyl ester
• tert-Butyl (3-nitro-[1,1'-biphenyl]-4-yl)carbamate
• SCHEMBL3236492
• N-Boc-4-phenyl-2-nitroaniline
• D84502
• 335254-77-8
• DB-265745
• MFCD28969674
• tert-Butyl 3-nitrobiphenyl-4-ylcarbamate
• TERT-BUTYL N-{3-NITRO-[1,1'-BIPHENYL]-4-YLCARBAMATE
• tert-butyl N-(2-nitro-4-phenylphenyl)carbamate
• JKGCWMCMZKQBKA-UHFFFAOYSA-N
• N-(3-Nitro[1,1'-biphenyl]-4-yl)carbamic Acid 1,1-Dimethylethyl Ester
• N-(3-Nitro1,1'-biphenyl-4-yl)carbamic Acid tert-Butyl Ester

• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(20)18-14-10-9-13(11-15(14)19(21)22)12-7-5-4-6-8-12/h4-11H,1-3H3,(H,18,20)
• InChI Key： JKGCWMCMZKQBKA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C=CC=CC=2)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų